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Compound of Interest |

Compound Name: 2-Methylthiazole-5-carbonitrile
CAS No.: 60735-10-6
Cat. No.: B1501852
Get Quote
. J

The thiazole ring is a cornerstone in the design of bioactive molecules, renowned for its ability
to engage in hydrogen bonding, act as a bioisostere for other aromatic systems, and contribute
to the overall conformational rigidity of a molecule. This five-membered heterocycle is a key
component in numerous FDA-approved drugs, including the anti-cancer agent Dasatinib and
the antimicrobial Sulfathiazole.[1][2][3] The substitution pattern on the thiazole ring dictates its
biological activity, and derivatives such as 2-Methylthiazole-5-carbonitrile serve as highly
versatile intermediates for exploring this chemical space. The methyl group at the 2-position
and the cyano group at the 5-position provide orthogonal handles for synthetic diversification,
enabling the construction of extensive compound libraries for screening and lead optimization.

Core Compound Identification and Physicochemical
Properties

Accurate identification and understanding of a compound's physical properties are fundamental
to its successful application in any experimental workflow.
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Property Value Source
CAS Number 65735-10-6 [4][5]
Molecular Formula CsHaN2S [41[5]
Molecular Weight 124.16 g/mol [4]
Synonyms N/A [4]
Appearance Solid (Typical) [6]
Purity Typically >95% [4]
Storage Sealed in dry, Room ]
Temperature

Synthesis Pathway and Mechanistic Rationale

The synthesis of substituted thiazoles often relies on the classic Hantzsch thiazole synthesis or
modern variations thereof. A robust and scalable synthesis for 2-methylthiazole derivatives
typically involves the condensation of a thioamide with an a-haloketone or its equivalent. For 2-
Methylthiazole-5-carbonitrile, a plausible and efficient pathway starts from ethyl 2-
chloroacetoacetate and thioacetamide. While many literature procedures focus on the
corresponding carboxylate, this guide outlines the conversion to the essential carbonitrile.

Two-Step Synthesis from Ethyl 2-chloroacetoacetate

This process involves an initial cyclization to form the thiazole ester, followed by conversion to
the primary amide and subsequent dehydration to the nitrile.

Step 1: Hantzsch Thiazole Synthesis of Ethyl 2-methylthiazole-5-carboxylate

The reaction begins with the nucleophilic attack of the sulfur atom of thioacetamide onto the
electrophilic carbonyl carbon of the keto-group in ethyl 2-chloroacetoacetate. This is followed
by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.

o Causality: The use of a base, such as triethylamine, is crucial. It serves to neutralize the HCI
formed during the cyclization, driving the reaction to completion.[7][8] Acetonitrile is an ideal
solvent due to its ability to dissolve the reactants and its stability under reflux conditions.[7][8]
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Caption: Hantzsch synthesis workflow for the thiazole ester intermediate.
Step 2: Amidation and Dehydration to 2-Methylthiazole-5-carbonitrile

The resulting ester is converted to the primary amide using ammonia. The amide is then
dehydrated using a standard dehydrating agent like phosphorus oxychloride (POCIs) or
trifluoroacetic anhydride (TFAA) to yield the target nitrile.

» Causality: This two-step conversion is a classic and reliable method for transforming an ester
into a nitrile. The choice of dehydrating agent is critical; POCIs is effective but requires
careful handling, while TFAA is also powerful but can sometimes lead to side reactions if not

controlled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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